Cas no 74409-42-0 (2,3,5-Trimethylpyridine N-Oxide)
2,3,5-Trimethylpyridine N-Oxide is a heterocyclic organic compound featuring a pyridine core substituted with three methyl groups at the 2, 3, and 5 positions, and an N-oxide functional group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The N-oxide moiety enhances its solubility in polar solvents and modifies its electronic properties, facilitating selective transformations. Its well-defined molecular architecture ensures consistent performance in reactions such as oxidation, alkylation, and coordination chemistry. The compound’s stability and purity make it suitable for high-precision applications in research and industrial processes.

74409-42-0 structure
Product name:2,3,5-Trimethylpyridine N-Oxide
2,3,5-Trimethylpyridine N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2,3,5-trimethyl-, 1-oxide
- 2,3,5-Trimethylpyridine N-Oxide
- 2,3,5-TRIMETHYL PYRIDINE-N-OXIDE
- 2,3,5-trimethyl-1-oxidopyridin-1-ium
- 2,3,5-Trimethylpyrid
- 2,3,5-collidine-N-oxide
- 2,3,5-trimethyl-pyridine 1-oxide
- 2,3,5-Collidine N-oxide
- 2,3,5-Trimethylpyridine 1-oxide
- AMY41518
- 2,3,5-trimethylpyridine 1-oxide? (Omeprazole Impurity
- Pyridine, 2,3,5-trimethyl-, 1-oxide; 2,3,5-trimethyl-1-oxido-pyridin-1-ium; 2,3,5-Trimethylpyridine N-Oxide
- 2,3,5-trimethyl-pyridine-N-oxide
- 2,3,5-TRIMETHYLPYRIDINE-N-OXIDE
- 2,3,5-trimethylpyridine1-oxide
- SCHEMBL286168
- MFCD00126841
- Pyridine, 2,3,5-trimethyl-, 1-oxide
- 2,3,5-trimethylpyridin-1-ium-1-olate
- 74409-42-0
- CS-0166413
- BS-17516
- 2,3,5-TRIMETHYLPYRIDINE-1-OXIDE
- FT-0675635
- AKOS006272701
- 2.3.5-trimethylpyridine 1-oxide
- DTXSID40440623
- O10563
- YSBDSWBSEXCSSE-UHFFFAOYSA-N
- DB-355097
-
- MDL: MFCD00126841
- Inchi: InChI=1S/C8H11NO/c1-6-4-7(2)8(3)9(10)5-6/h4-5H,1-3H3
- InChI Key: YSBDSWBSEXCSSE-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C)[N+](=C1)[O-])C
Computed Properties
- Exact Mass: 137.08400
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 1
- Surface Charge: 0
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 40-41 ºC
- Solubility: Slightly soluble (18 g/l) (25 º C),
- PSA: 25.46000
- LogP: 2.04030
2,3,5-Trimethylpyridine N-Oxide Security Information
2,3,5-Trimethylpyridine N-Oxide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,5-Trimethylpyridine N-Oxide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM366649-1g |
2,3,5-Trimethylpyridine 1-oxide |
74409-42-0 | 95% | 1g |
$176 | 2022-06-10 | |
Chemenu | CM366649-250mg |
2,3,5-Trimethylpyridine 1-oxide |
74409-42-0 | 95% | 250mg |
$88 | 2022-06-10 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSU202-5g |
2,3,5-trimethyl-1λ⁵-pyridin-1-one |
74409-42-0 | 95% | 5g |
¥2722.0 | 2024-04-17 | |
Ambeed | A174657-1g |
2,3,5-trimethylpyridine 1-oxide |
74409-42-0 | 95% | 1g |
$146.0 | 2024-04-17 | |
abcr | AB484864-250mg |
2,3,5-Trimethylpyridine 1-oxide, 95%; . |
74409-42-0 | 95% | 250mg |
€157.90 | 2024-04-16 | |
A2B Chem LLC | AB48328-100mg |
2,3,5-Trimethylpyridine 1-oxide |
74409-42-0 | 95% | 100mg |
$30.00 | 2024-04-19 | |
Ambeed | A174657-5g |
2,3,5-trimethylpyridine 1-oxide |
74409-42-0 | 95% | 5g |
$352.0 | 2024-04-17 | |
Ambeed | A174657-10g |
2,3,5-trimethylpyridine 1-oxide |
74409-42-0 | 95% | 10g |
$528.0 | 2024-04-17 | |
eNovation Chemicals LLC | D239446-100mg |
2,3,5-trimethylpyridine 1-oxide |
74409-42-0 | 97% | 100mg |
$150 | 2024-05-23 | |
eNovation Chemicals LLC | D239446-25g |
2,3,5-trimethylpyridine 1-oxide |
74409-42-0 | 97% | 25g |
$1566 | 2024-05-23 |
2,3,5-Trimethylpyridine N-Oxide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:74409-42-0)2,3,5-Trimethylpyridine N-Oxide
Order Number:A865903
Stock Status:in Stock/in Stock/in Stock
Quantity:5g/10g/25g
Purity:99%/99%/99%
Pricing Information Last Updated:Friday, 30 August 2024 08:56
Price ($):317.0/475.0/752.0
2,3,5-Trimethylpyridine N-Oxide Related Literature
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
-
Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
-
4. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Recommended suppliers
atkchemica
(CAS:74409-42-0)2,3,5-Trimethylpyridine N-Oxide

Purity:95%+
Quantity:1g/5g/10g/100g
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Suzhou Senfeida Chemical Co., Ltd
(CAS:74409-42-0)2,3,5-Trimethylpyridine-1-Oxide

Purity:99.9%
Quantity:200kg
Price ($):Inquiry